Cas no 13277-59-3 (Dodecyl Nitrate)

• Product Name: Dodecyl Nitrate
• CAS No: 13277-59-3
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 1236086
• PubChem ID: 25825
• Update Time: 2025-04-20

Dodecyl Nitrate Chemical and Physical Properties

Names and Identifiers

• Dodecyl Nitrate
• Dodecylnitrat
• BRN 1708652
• Dodecylester kyseliny dusicne [Czech]
• Lauryl nitrate
• NITRIC ACID, DODECYL ESTER
• Laurylnitrat [Czech]
• Salpetersaeure-dodecylester
• 1-Nitrato-dodecan
• Laurylnitrat
• n-Dodecylnitrat
• 1-nitrooxy-dodecane
• Laurylester kyseliny dusicne [Czech]
• nitric acid dodecyl ester
• Laurylester kyseliny dusicne
• Dodecylnitrat; BRN 1708652; Dodecylester kyseliny dusicne [Czech]; Lauryl nitrate; NITRIC ACID, DODECYL ESTER; Laurylnitrat [Czech]; Salpetersaeure-dodecylester; 1-Nitrato-dodecan; Laurylnitrat; n-Dodecylnitrat; 1-nitrooxy-dodecane; Laurylester kyseliny dusicne [Czech]; nitric acid dodecyl ester; Laurylester kyseliny dusicne;
• Dodecylester kyseliny dusicne
• SCHEMBL787293
• DTXSID00157760
• 4-01-00-01849 (Beilstein Handbook Reference)
• 13277-59-3
• PAWHIGFHUHHWLN-UHFFFAOYSA-N
• AKOS040768461

• Inchi： 1S/C12H25NO3/c1-2-3-4-5-6-7-8-9-10-11-12-16-13(14)15/h2-12H2,1H3
• InChI Key： PAWHIGFHUHHWLN-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.18355
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates